Cas no 62177-40-6 (4-Isothiazolecarboxylic acid, 5-[(aminoacetyl)amino]-3-methyl-)
62177-40-6 structure
Product Name:4-Isothiazolecarboxylic acid, 5-[(aminoacetyl)amino]-3-methyl-
CAS No:62177-40-6
MF:C7H9N3O3S
MW:215.229659795761
CID:455375
PubChem ID:12335938
Update Time:2025-04-19
4-Isothiazolecarboxylic acid, 5-[(aminoacetyl)amino]-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 4-Isothiazolecarboxylic acid, 5-[(aminoacetyl)amino]-3-methyl-
- 5-[(2-aminoacetyl)amino]-3-methyl-1,2-thiazole-4-carboxylic acid
- AKOS017956291
- 62177-40-6
- 5-(Glycylamino)-3-methyl-1,2-thiazole-4-carboxylic acid
- DTXSID00491318
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- Inchi: 1S/C7H9N3O3S/c1-3-5(7(12)13)6(14-10-3)9-4(11)2-8/h2,8H2,1H3,(H,9,11)(H,12,13)
- InChI Key: NEHVIAWDNWJYPO-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)O)C(C)=N1)NC(CN)=O
Computed Properties
- Exact Mass: 215.03657
- Monoisotopic Mass: 215.03646233g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 134Ų
Experimental Properties
- PSA: 105.31
4-Isothiazolecarboxylic acid, 5-[(aminoacetyl)amino]-3-methyl- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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